(11Z)-16-[[2-(Methylamino)-2-oxoacetyl]amino]-11-hexadecenoic Acid

• CAS No.: 1235543-17-5
• Product Name: (11Z)-16-[[2-(Methylamino)-2-oxoacetyl]amino]-11-hexadecenoic Acid
• Molecular Formula: C19H34N2O4
• Molecular Weight: 354.491
• IUPAC Name: (Z)-16-[[2-(methylamino)-2-oxoacetyl]amino]hexadec-11-enoic acid
• Standard InChI: InChI=1S/C19H34N2O4/c1-20-18(24)19(25)21-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17(22)23/h6,8H,2-5,7,9-16H2,1H3,(H,20,24)(H,21,25)(H,22,23)/b8-6-
• Standard InChIKey: WKESFWWKRDQART-VURMDHGXSA-N
• SMILES: CNC(=O)C(=O)NCCCCC=CCCCCCCCCCC(=O)O
• Appearance: Assay:≥98%A solution in ethanol
• Description: Isolated neonatal rat cardiomyocytes, which spontaneously beat in culture, are used to evaluate the antiarrhythmic effects of polyunsaturated fatty acids (PUFA). In this model, the ω-3 PUFA eicosapentaenoic acid (EPA, 3-10 μM) reduces the contraction rate of cells, indicating a positive antiarrhythmic effect. Cytochrome P450 metabolites of EPA are more potent, with 17,18-epoxyeicosatetraenoic acid (17,18-EET) reducing contractions at 30 nM. CAY10665 is a bioisostere of 17,18-EET which is approximately 50% more effective at reducing arrhythmic contraction frequency, without affecting amplitude, when tested at 30 nM. This disubstituted oxamide represents a stable analog of 17,18-EET which may be used to study the mechanism of regulation of cardiomyocyte contractility by EPA metabolites.
• Synonyms: 16-[[2-(Methylamino)-2-oxoacetyl]amino]-hexadecen-11-oic Acid; 16-[[2-(Methylamino)-2-oxoacetyl]amino]-11-hexadecenoic Acid; CAY10665
• PubChem Compound: 46852951
• Last Modified: Nov 11 2021